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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. Strontium thiosulfate, while not classified as a hazardous substance according to

the Globally Harmonized System (GHS), requires a structured disposal protocol to minimize

environmental impact and ensure workplace safety. This guide provides essential, step-by-step

procedures for the proper disposal of strontium thiosulfate, grounded in the available safety

data for its constituent ions.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to consult your institution's specific

safety guidelines and local regulations. Always wear appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat. Handle strontium thiosulfate in a well-

ventilated area to avoid inhalation of any potential dust or aerosols.

Key Safety Data Summary:
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Property
Strontium Sulfate
Information

Sodium Thiosulfate
Information

Appearance White crystalline solid[1]
Colorless crystals or white

powder

Odor Odorless[1] Odorless[2]

Stability
Stable under normal

conditions[1][3]

Stable, but effloresces in warm

dry air[2]

Incompatibilities Oxidizing agents[1][3]
Acids, iodine, lead, mercury,

and silver salts[2]

Toxicity
Generally considered low

toxicity

Moderately toxic if ingested;

forms toxic gases on contact

with acids[4]

Environmental Hazard

Some sources indicate to

avoid release to the

environment

Very toxic to aquatic

organisms[4]

Step-by-Step Disposal Protocol for Strontium
Thiosulfate Solutions
Given the lack of specific disposal guidelines for strontium thiosulfate, a cautious approach that

considers the properties of both strontium and thiosulfate ions is recommended. The following

procedure is designed for dilute aqueous solutions of strontium thiosulfate. For solid strontium

thiosulfate, it is advisable to dissolve it in water before proceeding.

Step 1: Dilution Dilute the strontium thiosulfate solution with a large volume of water (at least

10:1) to reduce its concentration. This is a critical first step to minimize the potential for adverse

reactions in subsequent steps and to lessen the environmental impact.

Step 2: Treatment of Thiosulfate Thiosulfate can be decomposed to elemental sulfur and sulfur

dioxide upon acidification. However, due to the release of toxic sulfur dioxide gas, this step

must be performed in a certified chemical fume hood.
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Slowly add a dilute acid (e.g., 1M hydrochloric acid) to the diluted strontium thiosulfate

solution while stirring.

Observe for the formation of a cloudy precipitate (elemental sulfur).

Continue adding acid until the precipitation ceases.

Step 3: Neutralization After the decomposition of the thiosulfate, the acidic solution must be

neutralized to a pH between 6 and 8.

Slowly add a base, such as sodium carbonate (soda ash) or sodium hydroxide, to the

solution while stirring continuously.

Monitor the pH of the solution using pH paper or a calibrated pH meter.

Step 4: Precipitation of Strontium While strontium sulfate is slightly soluble, increasing the

sulfate concentration can further precipitate strontium ions.

Slowly add a solution of sodium sulfate to the neutralized solution to precipitate strontium

sulfate.

Step 5: Separation and Disposal The resulting mixture contains a solid precipitate (sulfur and

strontium sulfate) and a liquid supernatant.

Allow the precipitate to settle.

Separate the solid from the liquid by decantation or filtration.

The liquid supernatant, now largely free of strontium and thiosulfate, can typically be

disposed of down the drain with copious amounts of water, in accordance with local

regulations.[4][5]

The solid waste should be collected in a designated, labeled container for solid chemical

waste and disposed of through your institution's hazardous waste management program.[6]

[7][8]

Diagram: Logical Workflow for Strontium Thiosulfate Disposal
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Preparation Chemical Treatment (in Fume Hood)

Separation & Disposal

Start: Strontium Thiosulfate Solution Step 1: Dilute with Water (10:1) Step 2: Acidify to Decompose Thiosulfate Step 3: Neutralize (pH 6-8) Step 4: Precipitate Strontium with Sodium Sulfate Step 5: Separate Solid and Liquid

Dispose Liquid to Drain (per local regulations)

Liquid

Dispose Solid as Chemical Waste
Solid

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe disposal of strontium thiosulfate

solutions.

Experimental Protocol Considerations
The disposal procedure outlined above is a general guideline. The exact quantities of acid,

base, and sodium sulfate required will depend on the concentration and volume of the initial

strontium thiosulfate solution. It is recommended to perform a small-scale trial to optimize the

quantities of reagents needed for complete reaction and neutralization.

Methodology for a Small-Scale Trial:

Sample Preparation: Begin with a known volume (e.g., 10 mL) of the strontium thiosulfate

waste solution.

Dilution: Dilute the sample with 90 mL of water.

Acidification: While stirring, add 1M HCl dropwise. Record the volume of acid required to

complete the precipitation of sulfur.

Neutralization: Add 1M NaOH or a saturated solution of sodium carbonate dropwise,

monitoring the pH. Record the volume of base needed to reach a pH between 6 and 8.

Precipitation: Add a 1M solution of sodium sulfate dropwise and observe for further

precipitation.
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Scaling: Use the results from the small-scale trial to calculate the required volumes of

reagents for the entire batch of waste.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally conscious disposal of strontium thiosulfate, fostering a culture of safety and

responsibility within the scientific community. Always remember that local regulations and

institutional policies are the ultimate authority on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. spectrumchemical.com [spectrumchemical.com]

3. cdhfinechemical.com [cdhfinechemical.com]

4. chemtalk.com.au [chemtalk.com.au]

5. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]

6. technopharmchem.com [technopharmchem.com]

7. fishersci.ca [fishersci.ca]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of Strontium Thiosulfate in
a Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079881#strontium-thiosulphate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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